Cas no 56858-49-2 (4H-Thiopyran-4-one, 2,6-bis(methylthio)-)

4H-Thiopyran-4-one, 2,6-bis(methylthio)- structure
56858-49-2 structure
Product Name:4H-Thiopyran-4-one, 2,6-bis(methylthio)-
CAS No:56858-49-2
MF:C7H8OS3
MW:204.332818031311
CID:1601032
Update Time:2024-09-12

4H-Thiopyran-4-one, 2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thiopyran-4-one, 2,6-bis(methylthio)-
    • Inchi: 1S/C7H8OS3/c1-9-6-3-5(8)4-7(10-2)11-6/h3-4H,1-2H3
    • InChI Key: RJBOJXVGPXQKLZ-UHFFFAOYSA-N
    • SMILES: C1(SC)SC(SC)=CC(=O)C=1

Computed Properties

  • Exact Mass: 203.97384

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Melting Point: 131 °C
  • Boiling Point: 322.8±42.0 °C(Predicted)
  • PSA: 17.07
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